Cas no 2228987-46-8 (5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228987-46-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5864651
• PubChem ID: 165844109
• Update Time: 2025-05-24

5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1813648
• 2228987-46-8

• Inchi： 1S/C12H18N2O2/c1-12(2)5-4-8(6-12)10-9(11(15)16)7-13-14(10)3/h7-8H,4-6H2,1-3H3,(H,15,16)
• InChI Key： OKBQSZWBORQXSJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(3,3-Dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic Acid: Chemical Structure, Applications, and Recent Research

The compound 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2228987-46-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and material science. The molecule's structure comprises a pyrazole ring substituted with a methyl group at position 1 and a carboxylic acid group at position 4. The 5-position of the pyrazole ring is substituted with a 3,3-dimethylcyclopentyl group, which introduces steric bulk and potentially enhances the molecule's stability and bioavailability.

The synthesis of 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the compound's importance in both academic research and industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development due to its unique structural features. The pyrazole ring is known to exhibit bioactivity in various biological systems, making it a valuable scaffold for designing new drugs. Additionally, the presence of the carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties.

Recent studies have focused on the biological activity of 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid. For example, researchers have explored its potential as an anti-inflammatory agent by evaluating its ability to inhibit key enzymes involved in inflammatory pathways. Preliminary results indicate that the compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

In the field of agrochemistry, this compound has been studied for its pesticidal properties. The steric bulk introduced by the 3,3-dimethylcyclopentyl group may enhance its stability against enzymatic degradation in soil and plants. Researchers have conducted greenhouse trials to assess its efficacy as a fungicide or insecticide under controlled conditions. While further studies are needed to confirm its practical applications in agriculture, these initial findings highlight its potential in this domain.

The structural versatility of 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid also makes it an interesting candidate for materials science applications. For instance, derivatives of this compound could be used as building blocks for constructing advanced materials with tailored electronic or mechanical properties. Recent research has explored its use as a precursor for synthesizing coordination polymers or metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

In conclusion, 5-(3,3-dimethylcyclopentyl)-1-methyl-1H-pyrazole-4-carboxylic acid, CAS number 2228987-46-8, is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in pharmacology